![molecular formula C16H18FN3O2S2 B2664318 N-(4-fluorophenyl)-2-((4-(2-oxo-2-(propylamino)ethyl)thiazol-2-yl)thio)acetamide CAS No. 941980-58-1](/img/structure/B2664318.png)
N-(4-fluorophenyl)-2-((4-(2-oxo-2-(propylamino)ethyl)thiazol-2-yl)thio)acetamide
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Description
N-(4-fluorophenyl)-2-((4-(2-oxo-2-(propylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H18FN3O2S2 and its molecular weight is 367.46. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory Applications
Research has highlighted the synthesis of derivatives showing significant anti-inflammatory activity. For example, the synthesis of novel compounds including N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has been reported, with some derivatives demonstrating significant anti-inflammatory activity through in vitro assays (K. Sunder & Jayapal Maleraju, 2013).
Antibacterial and Antifungal Applications
The synthesis of N-phenylacetamide derivatives containing 4-arylthiazole moieties has been explored, showing promising antibacterial activity against various bacteria. These compounds have demonstrated superior effectiveness compared to traditional agents, such as bismerthiazol and thiodiazole copper, in vitro. Additionally, their nematicidal activity against Meloidogyne incognita has been highlighted, indicating a broad spectrum of potential applications (Hui Lu et al., 2020).
Anticancer Applications
Various synthesized derivatives have been evaluated for their anticancer activities, demonstrating potent cytotoxic activity against human cancer cell lines such as cervical cancer, lung adenocarcinoma, and triple-negative breast cancer cells. The compounds have shown potential as effective anti-cancer agents, inhibiting VEGFR-2 and EGFR tyrosine kinases, essential markers for cancer proliferation and survival (Y. Riadi et al., 2021).
Enzymatic Inhibition
Investigations into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors revealed that certain analogs exhibit similar potency to the original compound with improved solubility. These findings suggest a potential therapeutic approach to inhibiting glutaminase, a key enzyme involved in cancer cell metabolism (K. Shukla et al., 2012).
Properties
IUPAC Name |
2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O2S2/c1-2-7-18-14(21)8-13-9-23-16(20-13)24-10-15(22)19-12-5-3-11(17)4-6-12/h3-6,9H,2,7-8,10H2,1H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFIUZNFYGAENZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CC1=CSC(=N1)SCC(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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